Cas no 58138-41-3 (Benzenebutanoic acid, 3,4-diethyl-)

• Product Name: Benzenebutanoic acid, 3,4-diethyl-
• CAS No: 58138-41-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 343006
• PubChem ID: 12366398
• Update Time: 2025-04-19

Benzenebutanoic acid, 3,4-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 3,4-diethyl-
• 4-(3,4-diethylphenyl)butanoic acid
• 58138-41-3
• 4-(3',4'-diethylphenyl) butanoic acid
• YZWHKRDFVMVVHT-UHFFFAOYSA-N
• DTXSID30494493

• Inchi： 1S/C14H20O2/c1-3-12-9-8-11(10-13(12)4-2)6-5-7-14(15)16/h8-10H,3-7H2,1-2H3,(H,15,16)
• InChI Key： YZWHKRDFVMVVHT-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC(CC)=C(CC)C=1)=O

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3